Cas no 2437-03-8 (2-Naphthalenamine,N-ethyl-)
2-Naphthalenamine, N-ethyl-, is an organic compound belonging to the class of naphthylamine derivatives. It features an ethyl substituent on the nitrogen atom of the naphthalene amine structure, enhancing its solubility and reactivity in organic synthesis. This compound is commonly utilized as an intermediate in the production of dyes, pigments, and pharmaceuticals due to its stable aromatic framework and functional amine group. Its well-defined chemical properties make it suitable for precise applications in fine chemical manufacturing. The ethyl group contributes to improved handling characteristics compared to unsubstituted naphthylamines, offering a balance between reactivity and stability in synthetic processes.
2-Naphthalenamine,N-ethyl- structure
Product Name:2-Naphthalenamine,N-ethyl-
CAS No:2437-03-8
MF:C12H13N
MW:171.238322973251
MDL:MFCD00021600
CID:258408
PubChem ID:75530
Update Time:2025-06-07
2-Naphthalenamine,N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenamine,N-ethyl-
- N-ethylnaphthalen-2-amine
- 2-ethylaminonaphthalene
- 2-Naphthalenamine,N-ethyl
- 2-N-ethylaminonaphthalene
- Aethyl-[2]naphthyl-amin
- ethyl (2-naphthyl)amine
- N-Ethyl-2-naphthylamine
- N-ethyl-naphthalen-2-yl-amine
- Z286374752
- N-Ethyl-2-naphthalenamine
- CS-0449975
- N-Ethyl-.beta.-naphthylamine
- DTXSID70179111
- 2437-03-8
- NS00027637
- NSC-405128
- UNII-JBD6D26MXH
- SCHEMBL241918
- NSC405128
- EINECS 219-437-5
- AKOS009048086
- Ethyl-.beta.-naphthylamine
- EN300-60698
- AI3-20419
- NSC 405128
- N-Ethyl-2-naphthylamine, AldrichCPR
- JBD6D26MXH
- 2-Naphthalenamine, N-ethyl-
- 2-Naphthylamine, N-ethyl-
- N-Ethyl-beta-naphthylamine
- N-Ethyl-N-(2-naphthyl)amine #
- Ethyl(2-naphthyl)amine
- Athyl-ss-naphthylamin
- G85871
-
- MDL： MFCD00021600
- Inchi： 1S/C12H13N/c1-2-13-12-8-7-10-5-3-4-6-11(10)9-12/h3-9,13H,2H2,1H3
- InChI Key： AHEJURHRYJPYST-UHFFFAOYSA-N
- SMILES： N(CC)C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 171.10500
- Monoisotopic Mass: 171.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.0545
- Melting Point: 236°C
- Boiling Point: 291.23°C (rough estimate)
- Flash Point: 157°C
- Refractive Index: 1.6544
- PSA: 12.03000
- LogP: 3.34460
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-Naphthalenamine,N-ethyl- Security Information
- Signal Word：Warning
- Hazard Statement： H302 (100%) H319 (100%) H411 (100%)
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H302 (100%) H319 (100%) H411 (100%)
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Naphthalenamine,N-ethyl- Customs Data
- HS CODE：2921450090
- Customs Data：
China Customs Code:
2921450090Overview:
2921450090. 1-Naphthylamine and2-Derivatives and salts of naphthylamine(include1-Naphthylamine). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921450090 1-naphthylamine (Ah-naphthylamine), 2-naphthylamine (b-naphthylamine) and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Naphthalenamine,N-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS011399-100MG |
<I>N</I>-Ethyl-2-naphthylamine |
2437-03-8 | 100mg |
¥1908.94 | 2023-11-09 | ||
| Chemenu | CM141553-25g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 97% | 25g |
$398 | 2021-08-05 | |
| Chemenu | CM141553-25g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 97% | 25g |
$398 | 2024-07-28 | |
| eNovation Chemicals LLC | Y0990543-5g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 5g |
$450 | 2024-08-02 | |
| Enamine | EN300-60698-0.05g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 0.05g |
$19.0 | 2023-07-03 | |
| Enamine | EN300-60698-0.1g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 0.1g |
$19.0 | 2023-07-03 | |
| Enamine | EN300-60698-0.25g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 0.25g |
$19.0 | 2023-07-03 | |
| Enamine | EN300-60698-0.5g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 0.5g |
$21.0 | 2023-07-03 | |
| Enamine | EN300-60698-1.0g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 1.0g |
$26.0 | 2023-07-03 | |
| Enamine | EN300-60698-2.5g |
N-ethylnaphthalen-2-amine |
2437-03-8 | 95% | 2.5g |
$27.0 | 2023-07-03 |
2-Naphthalenamine,N-ethyl- Related Literature
-
Muhammad Adnan Bashir,Langyu Tang,Longjie Li,Huaibin Yu,Weijun Yao,Guojiao Wu,Fangrui Zhong Org. Chem. Front. 2022 9 2249
-
2. Naked eye detection of benzoyl peroxide in wheat flour using 3,3′,5,5′-tetramethylbenzidine as a chromogenic agentJing Hu,Ya-Lei Dong,Hai-Juan Zhang,Xiao-Jiao Chen,Xing-Guo Chen,Hui-Ge Zhang,Hong-Li Chen RSC Adv. 2013 3 26307
-
3. 769. Synthesis of NN-dialkyl-N′-benzyl(or -ethyl)-N′-1(or 2)-naphthyl-ethylenediamines as potential histamine antagonistsN. B. Chapman,J. W. James,J. F. A. Williams J. Chem. Soc. 1952 4024
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